2-(4-nitrophenyl)-N-undecylacetamide

• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5g/mol
• IUPAC Name: 2-(4-nitrophenyl)-N-undecylacetamide
• InChI: InChI=1S/C19H30N2O3/c1-2-3-4-5-6-7-8-9-10-15-20-19(22)16-17-11-13-18(14-12-17)21(23)24/h11-14H,2-10,15-16H2,1H3,(H,20,22)
• InChI Key: CLNFSWZSLUBWIN-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCNC(=O)CC1=CC=C(C=C1)[N+](=O)[O-]

Description

2-(4-Nitrophenyl)-N-undecylacetamide (CAS: 438529-29-4) is an acetamide derivative featuring a 4-nitrophenyl group attached to the α-carbon of the acetamide backbone and an undecyl (C11) alkyl chain bonded to the nitrogen atom. Its molecular formula is C₁₉H₃₀N₂O₃, with a molecular weight of 334.45 g/mol (Fig. 1).

Comparison with Similar Compounds

N,N-Dimethyl-4-nitrophenylacetamide

• Structure : Features a dimethyl group on the amide nitrogen instead of the undecyl chain.
• Key Properties: Reduced lipophilicity compared to the undecyl derivative due to shorter alkyl chains. Higher solubility in polar solvents (e.g., ethanol, DMSO).
• Applications : Intermediate in synthesizing heterocyclic compounds like 1,3,4-thiadiazoles .

2-Chloro-N-(4-nitrophenyl)acetamide

• Structure : Substitutes the undecyl chain with a chlorine atom on the α-carbon.
• Key Properties :
  • Electron-withdrawing chlorine enhances electrophilicity at the α-carbon, increasing reactivity toward nucleophilic substitution.
  • Molecular weight: 228.63 g/mol .
• Applications : Precursor for agrochemicals and pharmaceuticals requiring halogenated intermediates .

(R)-2-Hydroxy-N-(4-nitrophenethyl)-2-phenylacetamide

• Structure : Contains a chiral hydroxy group and phenyl substituent on the acetamide, with a 4-nitrophenethyl chain.
• Key Properties :
  • Chirality introduces stereoselective interactions, relevant for receptor targeting.
  • Used in the synthesis of Mirabegron, a β3-adrenergic receptor agonist .

2-(4-Nitrophenoxy)acetamide

• Structure: Nitro group is part of a phenoxy ether rather than directly bonded to the phenyl ring.
• Key Properties :
  • Ether linkage reduces electron withdrawal compared to direct nitro-phenyl bonding.
  • Molecular weight: 212.16 g/mol .
• Applications : Explored in polymer chemistry and enzyme inhibition studies.

Table 1. Comparative Analysis of Selected Acetamide Derivatives

Compound Name	Molecular Weight (g/mol)	Key Substituents	Lipophilicity (LogP)*	Notable Applications
2-(4-Nitrophenyl)-N-undecylacetamide	334.45	Undecyl chain, 4-nitrophenyl	High (~5.2)	Antimicrobial agent (inferred)
N,N-Dimethyl-4-nitrophenylacetamide	222.24	Dimethyl, 4-nitrophenyl	Moderate (~2.8)	Heterocyclic synthesis
2-Chloro-N-(4-nitrophenyl)acetamide	228.63	Chloro, 4-nitrophenyl	Moderate (~3.1)	Pharmaceutical intermediates
(R)-2-Hydroxy-N-(4-nitrophenethyl)-2-phenylacetamide	314.32	Hydroxy, phenyl, nitrophenethyl	Moderate (~3.5)	Mirabegron precursor

*LogP values estimated via computational tools (e.g., ChemDraw).

Structural and Functional Insights

Electronic Effects

• The 4-nitrophenyl group in all compounds enhances electrophilicity, facilitating reactions like nucleophilic aromatic substitution. However, the undecyl chain in the target compound sterically shields the amide group, reducing reactivity compared to chloro or dimethyl analogs .